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CAS No.: 563-41-7; 18396-65-1

Toxicity Profile Overview

Get Quote

Semicarbazide hydrochloride (CAS 563-41-7) is a toxic compound with specific target organs. The

following table summarizes its key toxicological and safety characteristics.

Aspect

Key Findings

Details / Values

Acute Toxicity
(Oral)

Subchronic
Toxicity (90-day in
rats)

Carcinogenicity

Genotoxicity

Toxic if swallowed [1].

Primary target organs: bone,
cartilage, and aorta [2].

Suspected carcinogen (Category
2) [1]. IARC classification: Group
3 (Not classifiable as to its
carcinogenicity to humans) [3].

Not genotoxic in in vivo
micronucleus assay [3].

ORL-MUS LD(_{50}): 225 mg/kg [1]

NOAEL (No-Observed-Adverse-Effect-
Level): <250 ppm (diet) [2]. LOAEL
(Lowest-Observed-Adverse-Effect-
Level): 250 ppm (histopathological changes
in cartilage) [2].

Evidence of carcinogenicity in mice (lung
and blood vessel tumors) [3].

Showed negative results in a flow
cytometry-based micronucleus assay in
mouse peripheral blood [3].
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Aspect Key Findings Details / Values

Physical White to light cream crystalline Soluble in water. Melting point: 176°C

Properties powder, odorless [1]. (decomposes) [1].

Safe Handling Causes severe skin burns, Personal protective equipment (PPE)
serious eye damage, and is toxic  including gloves, protective clothing, and
if swallowed [1]. eye protection is mandatory [1].

Detailed Experimental Findings & Protocols

For your experimental design and risk assessment, here is a deeper dive into the key studies.

Subchronic Toxicity Study Protocol (90-day)

This study is critical for establishing the NOAEL and identifying target organ toxicity [2].

e Test System: Wistar Hannover GALAS rats (both sexes) [2].
e Dosing: Administered in diet at concentrations of 0, 250, 500, and 1000 ppm [2].
¢ Key Observations:

o Gross Pathological: Suppression of body weight gain and food consumption at 1000 ppm.
Enlargement and deformation of knee joints, thorax, and tail at 500 and 1000 ppm [2].

o Histopathological: Disarrangement of chondrocytes and fissures in the cartilage matrix of
epiphyseal and articular cartilage at all doses. Severity was dose-dependent, with increased
connective tissues and bone deformation at high doses. Thinning of compact bones at 1000
ppm was also observed [2].

o Vascular Effects: Rough edges of elastic laminae and altered interlaminar spaces in the

thoracic aorta [2].

Genotoxicity Assessment Protocol (Micronucleus Assay)

This study provides evidence that SEM-HCI may not be a genotoxic hazard under the tested conditions [3].

¢ Test System: Male CBA and Balb/C mice [3].
e Dosing: Semicarbazide hydrochloride was administered via a single intraperitoneal injection at
doses of 40, 80, and 120 mg/kg body weight. Peripheral blood was sampled 48 hours post-treatment
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[3].

e Methodology: The micronucleus frequency was analyzed using flow cytometry, which allows for a
high-throughput and sensitive analysis of a large number of erythrocytes [3].

¢ Results: No statistically significant increase in the frequency of micronucleated erythrocytes was
observed at any dose level compared to the negative control [3].

Proposed Mechanisms of Toxicity

The search results do not detail a complete signaling pathway for semicarbazide hydrochloride toxicity.
However, based on the histopathological findings, the following diagram illustrates the logical progression of

its toxic effects on the primary target tissues.
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Proposed pathway of semicarbazide HCI toxicity based on histopathological findings.

Safety Data & Handling Protocols

For researchers handling this compound, strict safety measures are required [1].
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e Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and eye
protection [1].
¢ Engineering Controls: Use procedures to avoid generating dust. In case of a spill, wipe up dust with
a damp paper towel, place in a sealed container, and wash the spill site [1].
¢ First Aid Measures:
o Inhalation: Remove to fresh air [1].
o Skin Contact: Immediately remove contaminated clothing and rinse skin with water [1].
o Eye Contact: Rinse cautiously with water for several minutes [1].
o Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

physician [1].

Conclusion

Semicarbazide hydrochloride presents a clear toxicological profile, with the skeleton and vascular system
as primary targets. The no-observed-adverse-effect-level (NOAEL) from a 90-day dietary study in rats is
below 250 ppm. While it is a suspected carcinogen, an in vivo study did not show genotoxic potential. Strict

safety protocols must be followed in the laboratory to mitigate risks.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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